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Compound of Interest

Compound Name: Allylcyclopentane

Cat. No.: B1265694 Get Quote

Essential Safety and Handling Guide for
Allylcyclopentane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Allylcyclopentane. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Hazard Identification and Classification
Allylcyclopentane is classified as a hazardous substance. The following table summarizes its

GHS hazard statements.[1][2][3]

Hazard Class Hazard Statement

Flammable liquids H225: Highly flammable liquid and vapor[1][3][4]

Acute toxicity, oral H302: Harmful if swallowed[1][3][4]

Acute toxicity, dermal H312: Harmful in contact with skin[1][3]

Acute toxicity, inhalation H332: Harmful if inhaled[1][3]

Signal Word: Danger[1][2][3][4]
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A summary of key physical and chemical properties of Allylcyclopentane is provided below.

Property Value

Molecular Formula C8H14[4][5]

Molecular Weight 110.20 g/mol [1][6]

Appearance Colorless to light yellow liquid[4][6]

Boiling Point 125-127 °C at 750 mmHg[2][7]

Flash Point 13.9 °C (57.0 °F) - closed cup[2][6]

Density 0.792 g/mL at 25 °C[2][7]

Solubility in water Insoluble[3][6]

Operational and Safety Protocols
A systematic approach to handling Allylcyclopentane is crucial to minimize risk. The following

sections detail the necessary personal protective equipment, step-by-step handling

procedures, and emergency response.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Allylcyclopentane to protect against potential

hazards.
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or goggles. A

face shield is also recommended.[2][8]

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber).

Wear protective clothing to prevent skin contact.

[2][4]

Respiratory Protection

Use in a well-ventilated area. If ventilation is

inadequate, use a NIOSH-approved respirator

with an appropriate cartridge (e.g., type ABEK

(EN14387)).[2]

Step-by-Step Handling and Disposal Plan
1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.[4][7]

Remove all potential ignition sources, such as open flames, sparks, and hot surfaces.[3][4][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

Ground and bond all containers and receiving equipment to prevent static discharge.[3][4]

Have an emergency eyewash station and safety shower readily accessible.

2. Handling Allylcyclopentane:

Wear the appropriate PPE as specified in the table above.

Use non-sparking tools.[3][4]

Avoid breathing vapors or mist.[4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.[3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/662852
https://www.northindustrial.net/blog/discover-the-various-types-of-ppe-for-optimal-chemical-safety
https://www.sigmaaldrich.com/HK/zh/product/aldrich/662852
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.sigmaaldrich.com/HK/zh/product/aldrich/662852
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.benchchem.com/product/b1265694?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.guidechem.com/encyclopedia/allylcyclopentane-dic11830.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep the container tightly closed when not in use.[4][7]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][7]

Keep the container tightly closed.[4][7]

Store away from heat, sparks, and open flames.[4]

4. Disposal:

Dispose of waste material at an approved waste disposal plant.[4]

Do not empty into drains.[7]

Contaminated packaging should be disposed of in the same manner as the substance itself.

Emergency Procedures and First Aid
Immediate and appropriate first aid is critical in the event of exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20228~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:21:55~~Allylcyclopentane~~
https://www.chembk.com/en/chem/Cyclopentane,%20allyl-
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If breathing is difficult,

give oxygen. If not breathing, give artificial

respiration. Call a POISON CENTER or doctor if

you feel unwell.[4][9]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water or shower for at

least 15 minutes. Get medical attention if

irritation persists.[4][9]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Get immediate

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a POISON CENTER or doctor if you

feel unwell.[3][4]

In Case of Fire:

Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[4]

Water spray may be used to cool closed containers.[4]

Vapors are heavier than air and may travel to a source of ignition and flash back.[4]

Wear self-contained breathing apparatus (SCBA) and full protective gear.[4]

Accidental Release Measures:

Remove all sources of ignition.[4]

Use spark-proof tools and explosion-proof equipment.[4]
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Absorb the spillage with inert material (e.g., sand, silica gel) and place it in a suitable, closed

container for disposal.[4]

Do not let the chemical enter the environment.[4]

Procedural Workflow
The following diagram illustrates the logical workflow for safely handling Allylcyclopentane
and the appropriate emergency responses.
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1. Preparation

2. Handling

3. Emergency Response

Don Appropriate PPE

Prepare Ventilated Area
(Fume Hood)

Check Safety Equipment
(Eyewash, Shower)

Remove Ignition Sources

Handle Allylcyclopentane

Store Properly Dispose of Waste Exposure Event Spill or Leak Fire

Move to Fresh Air Rinse Skin with Water Rinse Eyes with Water Rinse Mouth, Do Not Induce Vomiting Evacuate & Remove Ignition Sources Evacuate Area

Seek Medical Attention Contain with Inert Material

Dispose of Contaminated Material

Use Appropriate Extinguisher

Cool Containers with Water Spray

Click to download full resolution via product page

Caption: Workflow for handling Allylcyclopentane and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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